Cas no 783296-61-7 (5-sulfanyl-4-(1,3-thiazol-2-yl)-8-thia-4,6-diazatricyclo7.4.0.0,2,7trideca-1(9),2(7),5-trien-3-one)

• Product Name: 5-sulfanyl-4-(1,3-thiazol-2-yl)-8-thia-4,6-diazatricyclo7.4.0.0,2,7trideca-1(9),2(7),5-trien-3-one
• CAS No: 783296-61-7
• MF: C₁₃H₁₁N₃OS₃
• MW: 321.440938234329
• CID: 5224918
• PubChem ID: 2368433
• Update Time: 2026-03-07

5-sulfanyl-4-(1,3-thiazol-2-yl)-8-thia-4,6-diazatricyclo7.4.0.0,2,7trideca-1(9),2(7),5-trien-3-one Chemical and Physical Properties

Names and Identifiers

• [1]Benzothieno[2,3-d]pyrimidin-4(1H)-one, 2,3,5,6,7,8-hexahydro-3-(2-thiazolyl)-2-thioxo-
• 5-sulfanyl-4-(1,3-thiazol-2-yl)-8-thia-4,6-diazatricyclo7.4.0.0,2,7trideca-1(9),2(7),5-trien-3-one

• Inchi： 1S/C13H11N3OS3/c17-11-9-7-3-1-2-4-8(7)20-10(9)15-12(18)16(11)13-14-5-6-19-13/h5-6H,1-4H2,(H,15,18)
• InChI Key： CIFQLVOESHVQRK-UHFFFAOYSA-N
• SMILES： C1(=S)N(C2=NC=CS2)C(=O)C2C3CCCCC=3SC=2N1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Thienopyrimidines

Additional information on 5-sulfanyl-4-(1,3-thiazol-2-yl)-8-thia-4,6-diazatricyclo7.4.0.0,2,7trideca-1(9),2(7),5-trien-3-one

Introduction to Compound with CAS No. 783296-61-7 and Product Name: 5-sulfanyl-4-(1,3-thiazol-2-yl)-8-thia-4,6-diazatricyclo7.4.0.0,2,7trideca-1(9),2(7),5-trien-3-one

The compound with the CAS number 783296-61-7 and the product name 5-sulfanyl-4-(1,3-thiazol-2-yl)-8-thia-4,6-diazatricyclo7.4.0.0,2,7trideca-1(9),2(7),5-trien-3-one represents a fascinating molecule in the realm of chemical biology and pharmaceutical research. This intricate structure, characterized by its complex cyclic framework and functional groups, has garnered significant attention due to its potential applications in medicinal chemistry and drug discovery.

The molecular architecture of this compound includes several key features that make it particularly noteworthy. The presence of a sulfanyl group at the 5-position and a thiazole ring at the 4-position introduces unique electronic and steric properties that can influence its interactions with biological targets. Additionally, the tricyclic structure with a sulfur bridge at position 8 contributes to its stability and reactivity, making it a promising candidate for further investigation.

Recent advancements in computational chemistry have enabled researchers to predict the biological activity of such complex molecules with greater accuracy. The 5-sulfanyl-4-(1,3-thiazol-2-yl)-8-thia-4,6-diazatricyclo7.4.0.0,2,7trideca-1(9),2(7),5-trien-3-one has been subjected to various virtual screening protocols to identify potential binding sites within biological macromolecules. These studies suggest that the compound may exhibit inhibitory effects on certain enzymes and receptors, which are implicated in various pathological conditions.

In the context of drug development, the thia-diazatriptycine scaffold present in this molecule offers a unique structural motif that has not been extensively explored in previous drug candidates. The combination of sulfur and nitrogen atoms in this framework provides multiple opportunities for hydrogen bonding and hydrophobic interactions with biological targets. This feature is particularly relevant in the design of small-molecule inhibitors targeting protein-protein interactions.

One of the most intriguing aspects of this compound is its potential role in modulating inflammatory pathways. Emerging research indicates that sulfanyl-containing heterocycles can interfere with key signaling molecules involved in inflammation. The 5-sulfanyl group in this molecule is positioned strategically to interact with cysteine residues in inflammatory mediators, potentially leading to the development of novel anti-inflammatory agents.

The tricyclic nature of the molecule also contributes to its structural rigidity, which can be advantageous in maintaining binding affinity to biological targets. This rigidity is further enhanced by the presence of multiple rings interconnected through sulfur atoms, providing a stable core structure that can be modified at specific positions to optimize pharmacological properties.

Recent experimental studies have begun to elucidate the pharmacokinetic profile of this compound. Initial pharmacokinetic assessments suggest that it exhibits moderate solubility in aqueous media and reasonable bioavailability upon oral administration. These findings are encouraging for further development as they indicate that the compound may be suitable for therapeutic use if additional optimizations are made.

The synthesis of this complex molecule presents several challenges due to its intricate tricyclic framework and multiple functional groups. However, advances in synthetic methodologies have made it possible to construct such molecules with increasing efficiency and yield. The use of transition metal-catalyzed reactions has been particularly useful in forming the cyclic structures and introducing the necessary functional groups at specific positions.

Future research directions for this compound include exploring its potential as an anticancer agent. Preliminary data suggest that it may inhibit the activity of certain kinases involved in tumor proliferation and survival. Further preclinical studies are warranted to evaluate its efficacy and safety profile in animal models.

The development of novel antimicrobial agents is another area where this compound shows promise. The unique structural features of 5-sulfanyl-4-(1,3-thiazol-2-yl)-8-thia-4,6-diazatricyclo7.4.0.0,2,7trideca-1(9),2(7),5-trien-3-one make it a candidate for overcoming bacterial resistance mechanisms associated with existing antibiotics.

In conclusion, the compound with CAS number 783296-61-7 represents a significant advancement in pharmaceutical chemistry due to its complex structure and potential biological activities. The strategic placement of functional groups such as the sulfanyl group and thiazole ring, along with its unique tricyclic framework, positions it as a valuable scaffold for further drug discovery efforts.